N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide

• Molecular Formula: C20H18N2O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C20H18N2O/c1-15-12-13-18(21-14-15)22-20(23)19(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-14,19H,1H3,(H,21,22,23)
• InChI Key: FVGCLEZIWLACCE-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C=C1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• solubility: 11.5 [ug/mL]

Description

N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide, also known as MPD, is a chemical compound that has gained significant attention in scientific research due to its potential use as a drug candidate. MPD belongs to the class of acetanilide derivatives and has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and anti-tumor effects.

Mechanism of Action

The mechanism of action of N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has been found to inhibit the activation of NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses. N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has also been shown to activate the AMPK signaling pathway, which is involved in the regulation of energy metabolism and cell growth. Furthermore, N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has been found to inhibit the activity of HDAC enzymes, which are involved in the regulation of gene expression and cell differentiation.
Biochemical and Physiological Effects:
N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in vitro and in vivo. N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has also been found to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes, such as SOD and CAT, in vitro and in vivo. Furthermore, N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has been found to inhibit the proliferation of cancer cells and induce apoptosis by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has several advantages for lab experiments. It is readily available and relatively easy to synthesize. N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has also been found to exhibit low toxicity and high selectivity towards its target molecules. However, there are also some limitations associated with the use of N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide in lab experiments. N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has poor solubility in water, which can limit its bioavailability and efficacy. In addition, N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has been found to exhibit some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has shown great potential as a drug candidate for various diseases, and there are several future directions for its research. One possible direction is to investigate the potential use of N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide in combination therapy with other drugs for the treatment of cancer and other diseases. Another direction is to explore the potential use of N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. Furthermore, the development of new synthesis methods and formulations of N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide could improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide involves the reaction between 2,2-diphenylacetic acid and 5-methylpyridine-2-carboxylic acid chloride in the presence of a base, such as triethylamine. The reaction proceeds via an amide bond formation, and the resulting N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide is obtained as a white crystalline solid after purification.

Scientific Research Applications

N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has been extensively studied for its potential use as a drug candidate due to its diverse biological activities. It has been found to exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and the activation of NF-κB signaling pathway. N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has also been shown to have anti-tumor effects by inducing apoptosis and inhibiting the proliferation of cancer cells. In addition, N-(5-methylpyridin-2-yl)-2,2-diphenylacetamide has been investigated for its potential use in the treatment of epilepsy and Alzheimer's disease.